Cas no 23386-17-6 (1-bromo-4-(2-chloroethyl)benzene)

• Product Name: 1-bromo-4-(2-chloroethyl)benzene
• CAS No: 23386-17-6
• MF: C₈H₈BrCl
• MW: 219.506120681763
• CID: 2432187
• PubChem ID: 13291484
• Update Time: 2025-05-21

1-bromo-4-(2-chloroethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-4-(2-chloroethyl)benzene
• DTXSID00535044
• Benzene, 1-bromo-4-(2-chloroethyl)-
• DTXCID00485833
• AKOS009359752
• SCHEMBL44250
• 23386-17-6
• EN300-675181

• MDL： MFCD11110150
• Inchi： 1S/C8H8BrCl/c9-8-3-1-7(2-4-8)5-6-10/h1-4H,5-6H2
• InChI Key： ZVPRASGPISZNTC-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CCCl

Computed Properties

• Exact Mass: 217.94979Da
• Monoisotopic Mass: 217.94979Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 87.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 0Ų

Additional information on 1-bromo-4-(2-chloroethyl)benzene

Comprehensive Overview of 1-Bromo-4-(2-chloroethyl)benzene (CAS No. 23386-17-6): Properties, Applications, and Industry Insights

1-Bromo-4-(2-chloroethyl)benzene (CAS 23386-17-6), a halogenated aromatic compound, has garnered significant attention in pharmaceutical intermediates and specialty chemical synthesis. With the rising demand for high-purity organic building blocks, this compound serves as a critical precursor in cross-coupling reactions and polymer modification. Its molecular structure, featuring both bromo and chloroethyl functional groups, enables versatile reactivity, making it invaluable in drug discovery and material science.

Recent trends in green chemistry have spurred interest in optimizing the synthesis of 1-bromo-4-(2-chloroethyl)benzene to reduce environmental impact. Researchers are exploring catalytic methods and solvent-free conditions to enhance yield while minimizing waste. This aligns with the broader industry shift toward sustainable chemical manufacturing, a topic frequently searched in academic and industrial forums.

The compound’s role in OLED materials and liquid crystal displays (LCDs) has also been highlighted in recent patents. Its ability to act as a photoactive moiety or crosslinking agent makes it relevant for next-generation electronic devices. Searches for "benzene derivatives in electronics" or "halogenated aromatics for optoelectronics" reflect growing curiosity about such applications.

Analytical techniques like HPLC, GC-MS, and NMR spectroscopy are essential for characterizing CAS 23386-17-6, ensuring compliance with pharmaceutical-grade standards. Questions around "how to analyze bromo-chloroethyl benzene impurities" or "stability testing for halogenated compounds" are common among quality control professionals, underscoring the need for detailed technical documentation.

From a regulatory perspective, proper handling and storage of 1-bromo-4-(2-chloroethyl)benzene are critical to maintain its stability. While not classified as hazardous under standard guidelines, users often search for "safe storage of halogenated aromatics" or "compatibility with common lab materials," emphasizing the importance of clear safety data sheets (SDS).

In conclusion, 1-bromo-4-(2-chloroethyl)benzene (CAS 23386-17-6) bridges multiple disciplines, from medicinal chemistry to advanced materials engineering. Its adaptability to modern synthetic protocols and alignment with sustainability goals ensure its continued relevance in research and industrial applications.